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Compound of Interest

Compound Name: MCAT

Cat. No.: B1228189 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Mephedrone (4-methylmethcathinone or MCAT).

Adherence to these procedures is essential for minimizing exposure risk and ensuring a safe

laboratory environment.

Hazard Assessment and Engineering Controls
Mephedrone is a potent psychoactive substance. The primary routes of occupational exposure

are inhalation of airborne particles and dermal contact. A thorough risk assessment should be

conducted before any handling activities.

Engineering Controls are the first line of defense. Whenever possible, handle MCAT within a

certified chemical fume hood or a Class II Type B biosafety cabinet to control airborne particles.

For operations with a high potential for aerosol generation, consider the use of containment

systems like glove boxes or isolators.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling MCAT. The following

table summarizes the required PPE components.
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PPE Component Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves (minimum 4 mil

thickness) is recommended.[1]

Provides a barrier against

dermal absorption. Double-

gloving offers additional

protection in case of a tear or

puncture in the outer glove.

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields are

the minimum requirement. A

full-face shield worn over

safety glasses is

recommended when there is a

splash hazard.[2]

Protects against accidental

splashes of solutions

containing MCAT or contact

with airborne powder.

Respiratory Protection

For handling powders outside

of a primary engineering

control, a NIOSH-approved

respirator is required. Options

range from an N95 filtering

facepiece respirator to a

powered air-purifying respirator

(PAPR) for higher-risk

activities.[3][4]

Minimizes the risk of inhaling

fine particles of the compound.

The selection of respirator type

depends on the quantity of

material being handled and the

potential for aerosolization.

Protective Clothing

A disposable, solid-front gown

with long sleeves and tight-

fitting cuffs or a lab coat is

required.[1]

Prevents contamination of

personal clothing and skin.

Shoe Covers

Disposable shoe covers

should be worn when handling

larger quantities of MCAT or in

the event of a spill.[1]

Prevents the tracking of

contaminants out of the

designated work area.

Quantitative Data on PPE
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Specific permeation breakthrough time data for mephedrone with common laboratory gloves is

not readily available in published literature. This is common for many research chemicals.

Therefore, a conservative approach to glove selection and use is critical.

Parameter Value/Recommendation Notes

Glove Breakthrough Time

(MCAT)
Data not available.

In the absence of specific data,

it is recommended to change

gloves frequently, especially

after any known contact. Nitrile

gloves are generally preferred

for their chemical resistance

and tendency to show

punctures.[5]

Occupational Exposure Band

(OEB) for Potent Compounds

OEB 4 (1-10 µg/m³) or OEB 5

(<1 µg/m³) may be appropriate

classifications for novel

psychoactive substances

pending toxicological data.[6]

These bands are used in the

pharmaceutical industry to

categorize compounds based

on their potency and potential

health effects, guiding the level

of containment and PPE

required.

Experimental Protocols: Safe Handling Procedures
Preparation and Weighing of MCAT Powder

Designated Area: All handling of MCAT powder must occur in a designated area, such as a

chemical fume hood.

Surface Protection: Line the work surface with absorbent, disposable bench paper.

Donning PPE: Follow the donning procedure outlined in section 4.

Weighing: Use a containment balance enclosure or perform weighing within a chemical fume

hood. Use anti-static tools and weighing paper.
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Aliquotting: If preparing solutions, add the diluent to the vial containing the pre-weighed

MCAT to avoid generating dust.

Cleaning: After handling, decontaminate all surfaces as described in section 5.

Doffing PPE: Carefully remove and dispose of PPE as outlined in section 4.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Handling of MCAT Solutions
Donning PPE: Wear appropriate PPE, including gloves and eye protection.

Luer-Lock Syringes: Use syringes with Luer-Lok™ fittings to prevent accidental needle

detachment and spraying of the solution.[1]

Spill Containment: Always work within a secondary container, such as a tray, to contain any

potential spills.

Disposal: Dispose of all contaminated materials, including pipette tips and vials, in a

designated hazardous waste container.

Donning and Doffing of PPE: A Step-by-Step Guide
Proper donning and doffing procedures are crucial to prevent cross-contamination.

Donning Sequence
Hand Hygiene: Wash hands with soap and water or use an alcohol-based hand sanitizer.[7]

Gown/Lab Coat: Put on the gown or lab coat, ensuring it is fully fastened.[7]

Mask/Respirator: If required, don the mask or respirator. Perform a seal check if using a

tight-fitting respirator.[8]

Eye Protection: Put on safety glasses or a face shield.[7]

Gloves: Don the first pair of gloves, ensuring the cuffs of the gown are tucked inside. Don the

second pair of gloves over the first.[7]
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Doffing Sequence
Outer Gloves: Remove the outer pair of gloves using a glove-to-glove technique (peeling

them off without touching the outside with bare skin). Dispose of them in the appropriate

waste container.

Gown/Lab Coat: Remove the gown or lab coat by rolling it inside out and away from the

body. Dispose of it in the appropriate waste container.[9]

Hand Hygiene: Perform hand hygiene.

Eye/Face Protection: Remove eye and face protection from the back by lifting the headband

or earpieces.[9]

Mask/Respirator: Remove the mask or respirator without touching the front. Dispose of it

appropriately.[9]

Inner Gloves: Remove the inner pair of gloves using the same glove-to-glove/skin-to-skin

technique.[9]

Hand Hygiene: Wash hands thoroughly with soap and water.[9]

Decontamination and Disposal Plan
Surface Decontamination
In the event of a spill or for routine cleaning of work surfaces:

Alert Personnel: Notify others in the immediate area.

Don PPE: Wear appropriate PPE, including double gloves, a lab coat, eye protection, and a

respirator if the spill involves powder.

Contain Spill: For liquid spills, cover with an absorbent material. For powder spills, gently

cover with damp paper towels to avoid making the powder airborne.

Clean Area: Clean the spill area with soap and water.[10] Some sources suggest using a

10% bleach solution followed by a neutralizing agent like sodium thiosulfate for potent

compounds, but the efficacy for MCAT has not been established.[11]
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Dispose of Waste: All cleaning materials must be disposed of as hazardous waste.

Disposal of MCAT Waste
MCAT is a controlled substance in many jurisdictions. All disposal must be in accordance with

local, state, and federal regulations.

Recoverable Quantities (Unused or Expired MCAT):

Must be disposed of through a licensed reverse distributor.[3]

The disposal process must be documented on a DEA Form 41 (Registrant Record of

Controlled Substances Destroyed) or equivalent local documentation, and witnessed by at

least two authorized individuals.[3][4]

Store unwanted MCAT in a secure, clearly labeled container, segregated from active stock,

until it can be transferred to the reverse distributor.[3]

Non-Recoverable Quantities (Empty Vials, Syringes):

Residual, non-recoverable amounts of MCAT in empty containers can typically be disposed

of in a biohazard sharps container.

It is best practice to document the "wasting" of any residual amounts on the corresponding

usage log.

Workflow Diagrams
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Safe Handling Workflow for MCAT Powder
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Caption: Workflow for the safe handling of powdered MCAT in a laboratory setting.
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MCAT Disposal Decision Tree
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Caption: Decision-making workflow for the proper disposal of MCAT waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1228189?utm_src=pdf-body-img
https://www.benchchem.com/product/b1228189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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